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Compound of Interest

Compound Name: 1C87201

Cat. No.: B10788218

For Immediate Reference: Essential Safety and Disposal Information for IC87201

This guide provides comprehensive procedures for the safe handling and disposal of IC87201,
a chlorinated phenolic compound utilized by researchers, scientists, and drug development
professionals. Adherence to these protocols is critical to ensure personal safety and
environmental compliance.

Chemical and Safety Data Overview

IC87201 is a halogenated organic compound. While a specific Safety Data Sheet (SDS) is not
publicly available, its chemical structure dictates that it be handled with the same precautions
as other chlorinated phenolic compounds. These substances are generally considered
hazardous and require specific disposal methods to mitigate potential environmental and health
risks.
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Property Data

) 2-[(1H-benzotriazol-6-ylamino)methyl]-4,6-
Chemical Name _
dichloro-phenol

Molecular Formula C13H10CI2N4O

Waste Category Halogenated Organic Waste

Potential skin and eye irritant. Toxic if ingested

Primary Hazards . .
or inhaled. Environmental hazard.

. Non-halogenated organic wastes, strong acids,
Incompatible Wastes o
bases, and oxidizing agents.

Disposal Protocol: A Step-by-Step Guide

The proper disposal of IC87201, whether in solid form or in solution, is crucial. The following
steps outline the approved procedure for its waste management in a laboratory setting.

1. Personal Protective Equipment (PPE): Before handling IC87201 waste, ensure appropriate
PPE is worn. This includes:

o Chemical-resistant gloves (nitrile or neoprene)

o Safety goggles or a face shield

e Alaboratory coat

2. Waste Segregation: Proper segregation is the most critical step in hazardous waste disposal.

e Solid Waste: Collect solid IC87201 waste, including contaminated consumables like pipette
tips, tubes, and gloves, in a designated, leak-proof, and clearly labeled hazardous waste
container. The container should be marked as "Halogenated Organic Waste" and "Toxic".

e Liquid Waste: Solutions containing IC87201 must be collected in a separate, sealed, and
shatter-proof container. This container must also be clearly labeled as "Halogenated Organic
Waste" and "Toxic". Do not mix with non-halogenated solvent waste.[1][2][3][4]
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3. Waste Container Management:
o Keep waste containers securely closed when not in use.[3][4]

» Store waste containers in a designated, well-ventilated, and cool area, away from
incompatible materials.

e Ensure the waste container is labeled with the full chemical name and a hazardous waste
tag as soon as the first drop of waste is added.[3]

4. Disposal Request:

e Once the waste container is full (ho more than 90%), arrange for its disposal through your
institution's Environmental Health and Safety (EHS) office.

o Follow your institution's specific procedures for hazardous waste pickup.

Never dispose of IC87201 down the drain or in regular trash.[5][6] Halogenated compounds
can persist in the environment and have detrimental effects on aquatic life.

Experimental Protocols Cited

While specific experimental protocols for IC87201 disposal are not detailed in public literature,
the principles of handling and disposal are derived from established guidelines for similar
chemical classes. The disposal procedures outlined above are based on standard operating
procedures for halogenated organic liquids and phenolic waste.[3][6]

Disposal Workflow Diagram

The following diagram illustrates the logical workflow for the proper disposal of IC87201.
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IC87201 Disposal Workflow
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Caption: Logical workflow for the safe disposal of IC87201 waste.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUQO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem

Our mission is to be the trusted global source of
essential and advanced chemicals, empowering
scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd
Ontario, CA 91761, United States
Phone: (601) 213-4426

Email: info@benchchem.com
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